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Compound of Interest

Compound Name: 3-Ethyl-1-hexene

CAS No.: 3404-58-8

Cat. No.: B15801491

Get Quote

A comprehensive analysis of the spectroscopic characteristics of 3-Ethyl-1-hexene, a

significant unsaturated hydrocarbon, is presented in this technical guide. This document

provides an in-depth look at its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data for researchers, scientists, and professionals in the field of drug

development.

Spectroscopic Data of 3-Ethyl-1-hexene
3-Ethyl-1-hexene (C8H16) is an alkene with a molecular weight of 112.21 g/mol .[1] Its

structure consists of a hexene backbone with an ethyl group at the third carbon position. The

spectroscopic data provides a detailed fingerprint of its molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR Data (Predicted)
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A definitive experimental ¹H NMR spectrum for 3-Ethyl-1-hexene is not readily available in the

public domain. However, based on the structure and known chemical shifts for similar alkenes,

a predicted spectrum can be outlined. The protons are in distinct chemical environments,

leading to a complex spectrum.

Protons (Position)
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

=CH₂ (C1) 4.9 - 5.1 Multiplet

=CH- (C2) 5.7 - 5.9 Multiplet

-CH- (C3) 2.0 - 2.2 Multiplet

-CH₂- (C4) 1.2 - 1.4 Multiplet

-CH₃ (C5) 0.8 - 1.0 Triplet ~ 7

-CH₂- (Ethyl) 1.3 - 1.5 Multiplet

-CH₃ (Ethyl) 0.8 - 1.0 Triplet ~ 7

¹³C NMR Data (Predicted)

Similar to the proton NMR, a complete experimental ¹³C NMR spectrum is not widely published.

The predicted chemical shifts are based on the different carbon environments within the

molecule.
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Carbon (Position) Chemical Shift (δ, ppm)

C1 (=CH₂) ~ 114

C2 (=CH-) ~ 140

C3 (-CH-) ~ 45

C4 (-CH₂-) ~ 30

C5 (-CH₃) ~ 14

C6 (Ethyl -CH₂-) ~ 25

C7 (Ethyl -CH₃) ~ 11

Infrared (IR) Spectroscopy
The IR spectrum of 3-Ethyl-1-hexene is expected to show characteristic absorption bands for

a terminal alkene.

Wavenumber (cm⁻¹) Vibration Type Functional Group

~ 3080 C-H stretch =C-H (alkene)

2850 - 2960 C-H stretch C-H (alkane)

~ 1640 C=C stretch C=C (alkene)

~ 990 and 910 C-H bend (out-of-plane) =C-H (alkene)

Mass Spectrometry (MS)
The mass spectrum of 3-Ethyl-1-hexene will show a molecular ion peak and various fragment

ions resulting from the cleavage of the molecule.
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m/z Ion

112 [M]⁺ (Molecular Ion)

97 [M - CH₃]⁺

83 [M - C₂H₅]⁺

69 [M - C₃H₇]⁺

55 [C₄H₇]⁺

41 [C₃H₅]⁺ (Allyl cation)

Experimental Workflow for Spectroscopic Analysis
The following diagram illustrates a general workflow for the spectroscopic analysis of a

chemical sample like 3-Ethyl-1-hexene.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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